molecular formula C11H8ClN5O2 B8459750 4-Nitrobenzylidene-(6-chloro-3-pyridazinyl)-hydrazine

4-Nitrobenzylidene-(6-chloro-3-pyridazinyl)-hydrazine

Cat. No.: B8459750
M. Wt: 277.66 g/mol
InChI Key: CFYXIAFKDLLULQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Nitrobenzylidene-(6-chloro-3-pyridazinyl)-hydrazine is a useful research compound. Its molecular formula is C11H8ClN5O2 and its molecular weight is 277.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8ClN5O2

Molecular Weight

277.66 g/mol

IUPAC Name

6-chloro-N-[(4-nitrophenyl)methylideneamino]pyridazin-3-amine

InChI

InChI=1S/C11H8ClN5O2/c12-10-5-6-11(16-14-10)15-13-7-8-1-3-9(4-2-8)17(18)19/h1-7H,(H,15,16)

InChI Key

CFYXIAFKDLLULQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C=NNC2=NN=C(C=C2)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 14.5 g (0.1 moles) of 6-chloro-3-pyridazinylhydrazine, 145 ml of ethanol and 15.1 g (0.1 moles) of 4-nitrobenzaldehyde is refluxed with stirring for 2 hours, cooled and 75 ml of water are added. The precipitate is filtered, washed with water, triturated with hot ethanol, filtered again and dried to give 25.4 g (91.5%) of the named compound; m.p. 290° C. (with decomposition).
Quantity
14.5 g
Type
reactant
Reaction Step One
Quantity
145 mL
Type
reactant
Reaction Step One
Quantity
15.1 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step Two
Yield
91.5%

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